Cas no 104612-22-8 (3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt)

• Product Name: 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt
• CAS No: 104612-22-8
• MF: C₁₁H₅ClF₃NO₂?Na
• CID: 1144913
• Update Time: 2025-07-20

3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt

Additional information on 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt

Comprehensive Overview of 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt (CAS No. 104612-22-8)

The compound 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt (CAS No. 104612-22-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This sodium salt derivative is characterized by its unique quinoline backbone, which is substituted with a chloro group at the 4-position and a trifluoromethyl group at the 7-position. The presence of these functional groups enhances its reactivity and potential applications in various industrial and scientific domains.

In recent years, the demand for trifluoromethyl-substituted quinoline derivatives has surged due to their remarkable biological activities. Researchers are particularly interested in their role as intermediates in the synthesis of novel antimicrobial agents and anticancer drugs. The sodium salt form of this compound offers improved solubility in aqueous media, making it a preferred choice for formulation studies and drug delivery systems. Its CAS No. 104612-22-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt is its versatility in organic synthesis. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly alter the electronic characteristics of the quinoline ring. This property is exploited in the design of fluorescent probes and materials science applications. Additionally, the chloro substituent provides a reactive site for further functionalization, enabling the creation of diverse heterocyclic compounds.

The compound's stability under various conditions makes it suitable for high-throughput screening in drug discovery. Its sodium salt form ensures compatibility with biological assays, where water solubility is often a critical factor. Recent studies have highlighted its potential in targeting enzyme inhibition, particularly in pathways associated with inflammatory diseases. This aligns with the current trend of developing small-molecule therapeutics with enhanced specificity and reduced side effects.

From an environmental perspective, the trifluoromethyl group in 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt has been studied for its persistence and biodegradability. While fluorinated compounds are generally stable, their ecological impact is a topic of ongoing research. This has led to increased interest in green chemistry approaches to synthesize such compounds with minimal environmental footprint. The CAS No. 104612-22-8 is often referenced in discussions about sustainable chemical processes.

In the field of agrochemicals, this compound is explored for its potential as a pesticide intermediate. The combination of the quinoline scaffold and the trifluoromethyl group offers a unique mode of action against pests, which is crucial in addressing resistance issues in modern agriculture. Its sodium salt form also facilitates the development of water-based formulations, which are increasingly favored over traditional solvent-based systems.

Analytical chemists frequently employ 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt as a reference standard in HPLC and mass spectrometry studies. Its well-defined structure and purity make it an ideal candidate for method validation and quality control in pharmaceutical manufacturing. The CAS No. 104612-22-8 is commonly listed in chemical catalogs and research publications, underscoring its importance in analytical applications.

As the scientific community continues to explore the potential of fluorinated quinoline derivatives, 3-Quinolinecarboxylic acid, 4-chloro-7-(trifluoromethyl)-, sodium salt remains a compound of significant interest. Its multifaceted applications span drug development, material science, and agricultural chemistry, making it a valuable asset in both academic and industrial settings. Future research is expected to uncover even more innovative uses for this versatile molecule.